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Compound of Interest

Compound Name: Bromocyclohexane-d11

Cat. No.: B057212

An In-Depth Technical Guide on the Physical Characteristics of Bromocyclohexane-d11

Introduction

Bromocyclohexane-d11 is the deuterated analogue of bromocyclohexane, in which eleven
hydrogen atoms have been replaced with deuterium, a stable isotope of hydrogen.[1] This
isotopic substitution makes it a valuable tool in various scientific fields, particularly in
pharmaceutical and metabolic research, where it is often used as an internal standard for
guantitative analysis by mass spectrometry (MS) or nuclear magnetic resonance (NMR).[1][2]
The presence of deuterium atoms can influence the physicochemical properties of the
molecule due to the kinetic isotope effect, where the carbon-deuterium (C-D) bond is stronger
than the carbon-hydrogen (C-H) bond.[3] This guide provides a detailed overview of the core
physical characteristics of Bromocyclohexane-d11, experimental methodologies for their
determination, and logical workflows for its characterization.

Data Presentation: Physical and Chemical
Properties

The following table summarizes the key quantitative physical and chemical data for
Bromocyclohexane-d11. For comparative purposes, data for the non-deuterated (protiated)
analogue, Bromocyclohexane, is also included where available.
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Bromocyclohexane (Non-

Property Bromocyclohexane-d11

deuterated)
Molecular Formula CeD11Br[4] CeH11Br[5][6][7]
Molecular Weight 174.12 g/mol [1][4][8] 163.06 g/mol [5][7]
CAS Number 35558-49-7[1][8][9][10] 108-85-0[5][6]

] o Colorless to pale yellow

Appearance Colorless to light yellow liquid o

liquid[5]

_ 1.324 g/mL at 25 °C[5][12][13]
Density 1.412 g/mL at 25 °C[8][10][11] (14]
- _ 166-167 °C[5][6][12][13][14]
Boiling Point 166-167 °C[8][9][10][11] [15]
Melting Point Not explicitly available -57 °C[5][15]
_ 63.00 °C (145.4 °F) - closed

Flash Point 62 °C (143.6 °F)[5]

cup

Refractive Index

n20/D 1.492[8][9][10][11]

n20/D 1.494-1.496[5][12][14]

Isotopic Purity

>98 atom % D[4][8][11]

Not Applicable

Experimental Protocols

The determination of the physical characteristics of Bromocyclohexane-d11 involves standard

analytical techniques. The following are generalized protocols for key measurements.

Determination of Isotopic Purity by Mass Spectrometry

(MS)

Objective: To quantify the percentage of deuterium incorporation in the molecule.

Methodology:

o Sample Preparation: Prepare a dilute solution of Bromocyclohexane-d11 in a volatile

organic solvent (e.g., methanol or acetonitrile).
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 Instrumentation: Utilize a Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).

e GC Separation: Inject the sample into the GC. The compound will travel through the column
and be separated from any impurities.

e Mass Analysis: As the compound elutes from the GC column, it enters the mass
spectrometer, where it is ionized. The mass analyzer separates the ions based on their
mass-to-charge ratio (m/z).

o Data Analysis: The mass spectrum will show a cluster of peaks corresponding to the
molecular ion. By comparing the intensity of the peak for the fully deuterated molecule
(M+11) with the intensities of peaks for partially deuterated or non-deuterated molecules, the
isotopic purity can be accurately calculated.[1][2]

Determination of Boiling Point

Objective: To determine the temperature at which the vapor pressure of the liquid equals the
pressure surrounding the liquid.

Methodology:

o Apparatus: A standard distillation apparatus is used, consisting of a boiling flask, a
condenser, a thermometer, and a collection flask.

e Procedure: Place a sample of Bromocyclohexane-d11 into the boiling flask. Heat the flask
gradually.

o Measurement: The boiling point is recorded as the temperature at which the liquid is actively
boiling and the temperature of the vapor is constant. This temperature should be corrected
for atmospheric pressure if it deviates significantly from standard pressure.

Determination of Density

Objective: To measure the mass per unit volume of the substance.
Methodology:

o Apparatus: A pycnometer or a digital density meter is used for accurate measurements.
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e Procedure (Pycnometer): a. Weigh the clean, dry pycnometer. b. Fill the pycnometer with the
sample liquid, ensuring no air bubbles are present, and bring it to a constant temperature
(e.g., 25 °C) in a water bath. c. Weigh the filled pycnometer. d. Repeat the process with a
reference substance of known density (e.g., deionized water).

» Calculation: The density of the sample is calculated using the weights and the known density
of the reference substance.

Determination of Refractive Index

Objective: To measure the extent to which light is bent when it passes through the liquid.
Methodology:
o Apparatus: A refractometer (e.g., an Abbé refractometer).

e Procedure: a. Calibrate the instrument using a standard of known refractive index. b. Place a
few drops of the Bromocyclohexane-d11 sample onto the prism of the refractometer. c.
Close the prism and allow the sample to reach the measurement temperature (typically 20
°C).

o Measurement: Look through the eyepiece and adjust the controls until the dividing line
between the light and dark fields is sharp and centered on the crosshairs. The refractive
index is then read from the instrument's scale.

Mandatory Visualization
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Caption: Logical relationship between molecular components and physical properties.

© 2025 BenchChem. All rights reserved.

5/8

Tech Support


https://www.benchchem.com/product/b057212?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Sample Acquisition
(Bromocyclohexane-d11)

Physical Property Measu‘ ’ernent

Spectroscopic & Purity Analysi
Y 4 \ 4

Mass Spectrometry (MS) NMR Spectroscopy
Density Determination Boiling Point Measurement Refractive Index Measurement - Isotopic Purity - S Gt
- Molecular Weight

Click to download full resolution via product page

Caption: Experimental workflow for the characterization of Bromocyclohexane-d11.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b057212
https://www.benchchem.com/product/b057212
https://www.medchemexpress.com/bromocyclohexane-d11.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC10718516/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10718516/
https://www.lgcstandards.com/FR/en/p/CDN-D-1188
https://wap.guidechem.com/dictionary/en/108-85-0.html
https://www.guidechem.com/dictionary_keys_Bromocyclohexane.html
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexyl-bromide
https://www.sigmaaldrich.com/US/en/product/aldrich/480479
https://www.guidechem.com/trade/bromocyclohexane-d11-id6024452.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB1775879_EN.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/480479
https://www.sigmaaldrich.com/US/en/product/aldrich/135194
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0234782.htm
https://www.chemwhat.com/bromocyclohexane-cas-108-85-0/
https://en.wikipedia.org/wiki/Bromocyclohexane
https://www.benchchem.com/product/b057212#physical-characteristics-of-bromocyclohexane-d11
https://www.benchchem.com/product/b057212#physical-characteristics-of-bromocyclohexane-d11
https://www.benchchem.com/product/b057212#physical-characteristics-of-bromocyclohexane-d11
https://www.benchchem.com/product/b057212#physical-characteristics-of-bromocyclohexane-d11
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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